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Compound of Interest

Compound Name: Calcium hydroxide

Cat. No.: B073160

A Comparative Performance Analysis of
Commercial Calcium Hydroxide Grades

For researchers, scientists, and drug development professionals selecting the appropriate
grade of calcium hydroxide, a thorough understanding of their comparative performance is
critical. While technical, food (FCC), and pharmaceutical (USP/EP/BP/JP) grades of calcium
hydroxide share the same chemical formula, Ca(OH)z, their purity, impurity profiles, and
physical characteristics vary significantly, directly impacting their performance in sensitive
applications. This guide provides an objective comparison of these grades, supported by
available data and standardized experimental protocols.

Key Performance Indicators and Comparative Data

The performance of calcium hydroxide is primarily determined by its chemical purity, impurity
levels, and physical properties such as particle size. These factors influence its reactivity,
dissolution rate, and suitability for specific applications.

Chemical Purity and Impurity Profile

Higher purity grades, such as pharmaceutical and food grades, undergo more stringent
purification processes, resulting in a higher assay of Ca(OH)z and significantly lower levels of
impurities compared to technical grade.

Table 1. Comparative Chemical Specifications of Commercial Calcium Hydroxide Grades
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Technical Grade Pharmaceutical
Parameter . Food Grade (FCC)
(Typical) Grade (USP)
**Assay (Ca(OH)z) ** 90-95% > 95.0% 95.0-100.5%
Acid-Insoluble
<2.0% <0.5% <0.5%
Substances
Magnesium and Alkali N
Not specified <4.8% <4.0%
Salts
Arsenic (As) Not specified <3 ppm <4 ppm
As reported (typicall
Lead (Pb) Not specified <2 ppm P (typically
very low)
Heavy Metals Not specified <40 ppm < 40 ppm (JP)
Carbonate (as ] Passes test (slight
Variable No effervescence
CaCo0s3) effervescence)

Note: Technical grade specifications can vary significantly between manufacturers. The values
presented are typical ranges.

Physical Properties

Particle size is a critical physical parameter that influences the reactivity and dissolution rate of
calcium hydroxide. Generally, a smaller particle size leads to a larger surface area, which can
enhance the rate of chemical reactions.

Table 2: Comparative Physical Properties of Commercial Calcium Hydroxide Grades
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Pharmaceutical

Parameter Technical Grade Food Grade
Grade
White to off-white ) o
Appearance White powder White, fine powder
powder
Fine powder, with
Standard: 80% ) )
. . . i studies showing
Particle Size Variable, often coarser  <45um; Ultrafine: 80% ) ]
particle lengths in the
<15um[1]
range of 1-3 pym[2]
Solubility in Water
~1.73 g/L[3] ~1.73 g/L[1][3] ~1.7 g/L at 20°C[4]

(20°C)

While direct comparative studies on the dissolution rates of different commercial grades are not
readily available in the reviewed literature, it can be inferred that the finer particle size and
higher purity of pharmaceutical and food grades would lead to a faster and more complete
dissolution compared to the typically coarser and less pure technical grade. The presence of
insoluble impurities in technical grade can also hinder complete dissolution.

Experimental Protocols

The following are detailed methodologies for key experiments to characterize and compare the
performance of different grades of calcium hydroxide.

Assay of Calcium Hydroxide (Titration)

This method determines the purity of calcium hydroxide.

Experimental Workflow for Assay Determination

Click to download full resolution via product page

Caption: Workflow for the assay of calcium hydroxide by EDTA titration.
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Methodology:

Accurately weigh approximately 1.5 g of the calcium hydroxide sample.

o Transfer the sample to a beaker and gradually add 30 mL of 3 N hydrochloric acid to dissolve
it.

o Quantitatively transfer the solution to a 500-mL volumetric flask, rinse the beaker thoroughly
with water, adding the rinsings to the flask. Dilute to volume with water and mix well.

o Pipette a 50 mL aliquot of this solution into a suitable container.

e Add 100 mL of water, 15 mL of 1 N sodium hydroxide, and approximately 300 mg of hydroxy
naphthol blue indicator.

 Titrate immediately with a standardized 0.05 M solution of edetate disodium (EDTA) until the
solution turns a deep blue color.

o Calculate the percentage of Ca(OH)z in the sample based on the volume of EDTA used.

Determination of Acid-Insoluble Substances

This test quantifies the amount of impurities that do not dissolve in hydrochloric acid.

Experimental Workflow for Acid-Insoluble Substances

<py Y N [ E—— R

Click to download full resolution via product page
Caption: Workflow for determining acid-insoluble substances.
Methodology:

o Weigh approximately 2 g of the calcium hydroxide sample.
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e Add 30 mL of hydrochloric acid and heat to boiling.
« Filter the mixture through a tared filtering crucible.

¢ Wash the residue with hot water until the last washing shows no turbidity with silver nitrate
solution (indicating the absence of chloride).

¢ Dry the crucible and residue at 105°C to a constant weight.

+ The weight of the residue represents the acid-insoluble substances.

Particle Size Analysis

Particle size distribution can be determined using laser diffraction or imaging techniques.

Logical Relationship for Particle Size Analysis

Sample Preparation:
Disperse powder in a suitable non-aqueous solvent (e.g., isopropanol) and sonicate to break up agglomerates.

'

Measurement:
Introduce the dispersion into a laser diffraction or flow particle image analyzer.

Data Analysis:

Calculate particle size distribution, mean, median, and other statistical parameters.

Click to download full resolution via product page

Caption: Logical steps for particle size analysis of calcium hydroxide.
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Methodology:

o Arepresentative sample of the calcium hydroxide powder is carefully dispersed in a
suitable non-aqueous solvent, such as isopropanol, to avoid dissolution.

e The dispersion is subjected to ultrasonication to break up any agglomerates and ensure
individual particles are measured.

e The prepared sample is then introduced into the measurement chamber of a laser diffraction
or flow particle image analyzer.

e The instrument measures the scattering of laser light by the particles or captures images of
the particles to determine their size and shape distribution.

e The data is processed to provide various parameters, including mean particle size, median
particle size (D50), and the percentage of particles below a certain size.

Conclusion

The choice between technical, food, and pharmaceutical grades of calcium hydroxide should
be guided by the specific requirements of the application. For applications in research, drug
development, and food production, where purity and low levels of contaminants are paramount,
the use of pharmaceutical or food grade calcium hydroxide is essential. The higher purity and
finer particle size of these grades generally lead to more predictable and consistent
performance, including higher reactivity and faster dissolution rates. Technical grade calcium
hydroxide may be suitable for less sensitive industrial applications where the presence of
impurities does not adversely affect the final product or process. The experimental protocols
provided offer a standardized approach to verifying the quality and performance characteristics
of different commercial grades of calcium hydroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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